2-(4-isopropyl-7-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-phenethylacetamide

• IUPAC Name: 2-(7-oxo-1-phenyl-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C24H25N5O2/c1-17(2)22-20-15-26-29(19-11-7-4-8-12-19)23(20)24(31)28(27-22)16-21(30)25-14-13-18-9-5-3-6-10-18/h3-12,15,17H,13-14,16H2,1-2H3,(H,25,30)
• InChI Key: KETKAGICWFVGON-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=O)C2=C1C=NN2C3=CC=CC=C3)CC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C24H25N5O2
• Molecular Weight: 415.5 g/mol

Description

The compound belongs to the class of pyrazolopyridines, which are bicyclic heterocyclic compounds. Pyrazolopyridines have two possible tautomeric forms: the 1H- and 2H-isomers. They have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine.

Molecular Structure Analysis

The molecular structure of pyrazolopyridines includes a pyrazole ring fused with a pyridine ring. The specific structure of this compound would also include isopropyl, phenyl, and phenethylacetamide substituents.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, particularly the transition from G1 phase to S phase . Inhibition of CDK2 can halt cell cycle progression, making it an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition is achieved through the compound’s fit into the CDK2 active site, forming essential hydrogen bonds with Leu83 . The inhibition of CDK2 leads to a significant alteration in cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the G1 to S phase transition . This can lead to cell cycle arrest, preventing the proliferation of cancer cells . The compound’s action on CDK2 also induces apoptosis within cells .

Pharmacokinetics

These studies help in predicting the structure requirement for the observed antitumor activity .

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively . It also exerts a significant alteration in cell cycle progression, in addition to apoptosis induction within HCT cells .